amine](/img/structure/B8706773.png)
[(4-Dimethylaminophenyl)methyl](2,4-dimethylphenyl)amine
Cat. No. B8706773
M. Wt: 254.37 g/mol
InChI Key: AEHWMWHQSRFBHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07105567B2
Procedure details
By the reaction and treatment in the same manner as in Preparation Example 1 using 4-dimethylaminobenzaldehyde (1.5 g) and 2,4-dimethylaniline (1.2 g) as starting materials, [(4-dimethylaminophenyl)methyl](2,4-dimethylphenyl)amine (2.4 g) was obtained. melting point: 79–80° C.
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]([CH3:11])[C:3]1[CH:10]=[CH:9][C:6]([CH:7]=O)=[CH:5][CH:4]=1.[CH3:12][C:13]1[CH:19]=[C:18]([CH3:20])[CH:17]=[CH:16][C:14]=1[NH2:15]>>[CH3:1][N:2]([CH3:11])[C:3]1[CH:10]=[CH:9][C:6]([CH2:7][NH:15][C:14]2[CH:16]=[CH:17][C:18]([CH3:20])=[CH:19][C:13]=2[CH3:12])=[CH:5][CH:4]=1
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Inputs
Step One
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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CN(C1=CC=C(C=O)C=C1)C
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Name
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Quantity
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1.2 g
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Type
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reactant
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Smiles
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CC1=C(N)C=CC(=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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By the reaction and treatment in the same manner
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(C1=CC=C(C=C1)CNC1=C(C=C(C=C1)C)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 95.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
